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Compound of Interest

Compound Name: Tetraniliprole

Cat. No.: B1426447 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tetraniliprole is a broad-spectrum insecticide belonging to the anthranilic diamide class (IRAC

Group 28).[1][2] It is a potent modulator of insect ryanodine receptors, exhibiting high efficacy

against a range of chewing and sucking pests, including lepidopteran larvae, coleopteran

larvae, aphids, and whiteflies.[2][3] This technical guide provides an in-depth overview of the

chemical structure and physicochemical properties of Tetraniliprole, along with detailed

experimental methodologies and a visualization of its mechanism of action.

Chemical Structure and Identification
Tetraniliprole is chemically identified as 1-(3-chloropyridin-2-yl)-N-[4-cyano-2-methyl-6-

(methylcarbamoyl)phenyl]-3-{[5-(trifluoromethyl)-2H-tetrazol-2-yl]methyl}-1H-pyrazole-5-

carboxamide.[4][5]

Table 1: Chemical Identification of Tetraniliprole
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Identifier Value

IUPAC Name

1-(3-chloropyridin-2-yl)-N-[4-cyano-2-methyl-6-

(methylcarbamoyl)phenyl]-3-{[5-

(trifluoromethyl)-2H-tetrazol-2-yl]methyl}-1H-

pyrazole-5-carboxamide[4][5]

CAS Number 1229654-66-3[1][6]

Molecular Formula C22H16ClF3N10O2[6][7][8][9]

Molecular Weight 544.88 g/mol [6][7]

Chemical Structure alt text

Physicochemical Properties
The physicochemical properties of Tetraniliprole are crucial for understanding its

environmental fate, bioavailability, and formulation development.

Table 2: Physicochemical Properties of Tetraniliprole

Property Value Experimental Protocol

Melting Point
228.4–230.1°C (Technical

Grade)[2]

OECD Guideline 102[10][11]

[12][13][14]

Water Solubility (20°C) 1.0 - 1.3 mg/L[1][15]
OECD Guideline 105[8][16][17]

[18]

Vapor Pressure (20°C)
2.4 x 10⁻⁸ torr (3.2 x 10⁻⁶ Pa)

[1][15]

OECD Guideline 104[9][19][20]

[21][22]

Octanol-Water Partition

Coefficient (Log Kow) at 25°C

2.6 (pH 4 and 7), 1.9 (pH 9)[2]

[15]

OECD Guideline 117 (HPLC

Method)[23][24][25]

Dissociation Constant (pKa) 9.1[2][6][15] OECD Guideline 112

Appearance Beige, solid powder[2] Visual Inspection
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Mechanism of Action: Ryanodine Receptor
Modulation
Tetraniliprole, like other diamide insecticides, exerts its insecticidal effect by selectively

activating insect ryanodine receptors (RyRs).[3][6][26] These receptors are ligand-gated

calcium channels located on the sarcoplasmic and endoplasmic reticulum of muscle and nerve

cells.[26] The binding of Tetraniliprole to a specific site on the insect RyR locks the channel in

an open state, leading to an uncontrolled release of calcium ions from intracellular stores into

the cytoplasm.[6][15][27] This disruption of calcium homeostasis results in muscle contraction,

paralysis, cessation of feeding, and ultimately, death of the insect.[2][6]
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Start: Water Solubility Determination
(OECD 105 - Flask Method)

Add excess Tetraniliprole
to purified water

Agitate at constant temperature
(e.g., 20°C) to reach equilibrium

Centrifuge or filter to
remove undissolved solid

Analyze concentration in
aqueous phase via HPLC

End: Determine
Water Solubility
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Start: QuEChERS for Pesticide Residue Analysis

Homogenize sample
(e.g., soil, water)

Extraction with Acetonitrile
and addition of salts
(e.g., MgSO₄, NaCl)

Vortex and Centrifuge

Dispersive Solid-Phase Extraction (d-SPE)
of the supernatant with sorbents

(e.g., PSA, C18)

Vortex and Centrifuge

Analysis of the final extract
by LC-MS/MS or GC-MS/MS

End: Quantify Tetraniliprole Residues

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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